![molecular formula C14H18N4O2 B2520043 N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)furan-2-carboxamide CAS No. 2034204-35-6](/img/structure/B2520043.png)
N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)furan-2-carboxamide
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Overview
Description
The compound “N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)furan-2-carboxamide” is a complex organic molecule that contains several functional groups, including a pyrazole ring, a piperidine ring, and a furan ring . The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms ; a piperidine ring, which is a six-membered ring with one nitrogen atom ; and a furan ring, which is a five-membered ring with an oxygen atom .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the pyrazole, piperidine, and furan rings, as well as the amide group. For instance, the pyrazole ring can participate in various chemical reactions, such as nucleophilic substitutions .Scientific Research Applications
- Researchers have explored the antiviral properties of indole derivatives, including compounds related to our target molecule. For instance:
- 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were synthesized and evaluated for their anti-HIV activity against both HIV-1 (IIIB) and HIV-2 (ROD) strains. These compounds showed promise as potential anti-HIV agents .
- While specific studies on our compound are not directly available, its structural similarity to other indole derivatives suggests potential in these areas .
- A series of N-(1-(1,1-dioxotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers were discovered as activators of the GIRK channel , a type of potassium channel involved in cellular signaling .
- Molecular docking studies can provide insights into the interactions between our compound and specific biological targets. These investigations could reveal potential binding sites and mechanisms of action .
Antiviral Activity
Anti-HIV Activity
Antileishmanial and Antimalarial Effects
G Protein Inwardly Rectifying Potassium (GIRK) Channel Activation
Molecular Docking Studies
Mechanism of Action
Target of Action
Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Similar compounds have shown to interact with their targets, leading to changes in cellular functions . For instance, indole derivatives have been reported to inhibit certain enzymes, thereby affecting the normal functioning of cells .
Biochemical Pathways
For example, indole derivatives have been found to influence the NAD+ salvage pathway, which plays a pivotal role in many biological processes including metabolism and aging .
Result of Action
Similar compounds have been reported to have various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Action Environment
It is known that factors such as temperature, ph, and the presence of other substances can affect the action of similar compounds .
properties
IUPAC Name |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2/c1-10-9-13(17-16-10)18-6-4-11(5-7-18)15-14(19)12-3-2-8-20-12/h2-3,8-9,11H,4-7H2,1H3,(H,15,19)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWNXPRAIAKRISH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1)N2CCC(CC2)NC(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]furan-2-carboxamide |
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